Cas no 1805440-71-4 (5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-acetic acid)

• Product Name: 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-acetic acid
• CAS No: 1805440-71-4
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4884083
• Update Time: 2025-05-22

5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-acetic acid

• Inchi： 1S/C9H8F3NO2/c1-4-2-5(8(10)11)6(3-7(14)15)13-9(4)12/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： KUQAQTHZBRYTMT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(N=C1CC(=O)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-acetic acid

5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-acetic Acid: A Comprehensive Overview

The compound 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-acetic acid, identified by the CAS number 1805440-71-4, is a chemically synthesized organic compound with a unique structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a pyridine ring substituted with fluorine atoms and methyl groups, along with an acetic acid moiety, making it a versatile compound for various chemical reactions and biological assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-acetic acid. Researchers have employed methodologies such as Suzuki coupling, nucleophilic aromatic substitution, and microwave-assisted synthesis to optimize the production process. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis, aligning with the principles of green chemistry. The compound's stability under various reaction conditions has been thoroughly investigated, making it suitable for large-scale production.

The chemical properties of 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-acetic acid are influenced by its functional groups. The presence of fluorine atoms introduces electron-withdrawing effects, which increase the reactivity of the molecule. This property is particularly advantageous in designing bioactive compounds, as it can enhance the binding affinity to target proteins. The acetic acid group further contributes to the compound's solubility in polar solvents, facilitating its use in aqueous-based reactions and formulations.

Recent studies have highlighted the potential of this compound in pharmacological applications. For instance, research has demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored, showcasing its versatility in medicinal chemistry.

In agrochemicals, 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-acetic acid has been investigated for its pesticidal properties. Its ability to disrupt insect nervous systems has been tested in laboratory settings, with promising results indicating its potential as an eco-friendly alternative to conventional pesticides. Furthermore, its role as a herbicide has been explored, with studies focusing on its selectivity towards specific plant species.

The environmental impact of this compound is another area of active research. Scientists are evaluating its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems. Preliminary findings suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment.

In conclusion, 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-acetic acid (CAS No. 1805440-71-4) is a multifaceted compound with significant potential across various industries. Its unique chemical properties and versatile applications make it a subject of ongoing research and development. As advancements in synthetic methods and biological testing continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.